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Compound of Interest

Compound Name: 3,4-Diethoxybenzaldehyde

Cat. No.: B1346580 Get Quote

Technical Guide: 3,4-Diethoxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4-Diethoxybenzaldehyde, a

substituted aromatic aldehyde. The document summarizes its core physicochemical properties,

outlines a plausible synthetic route, and explores its emerging role in the development of

therapeutic agents, particularly in the context of neurodegenerative diseases.

Core Compound Properties
3,4-Diethoxybenzaldehyde is an organic compound characterized by a benzene ring

substituted with an aldehyde group and two ethoxy groups at the 3 and 4 positions.

Identifier Value Reference

CAS Number 2029-94-9 [1][2][3][4]

Molecular Formula C₁₁H₁₄O₃ [4]

Molecular Weight 194.23 g/mol [2]
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Physicochemical Data Value Reference

Appearance

White or Colorless to Light

yellow powder, lump, or clear

liquid

[3]

Boiling Point 293-294 °C (lit.) [2]

Density 1.097 g/mL at 25 °C (lit.) [2]

Refractive Index n20/D 1.5570 (lit.) [2]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3,4-Diethoxybenzaldehyde
are not extensively documented in publicly available literature, a common and logical approach

involves the Williamson ether synthesis starting from 3,4-dihydroxybenzaldehyde.

Plausible Synthetic Protocol: Williamson Ether
Synthesis
This method involves the deprotonation of the hydroxyl groups of 3,4-dihydroxybenzaldehyde

followed by nucleophilic substitution with an ethyl halide.

Materials:

3,4-dihydroxybenzaldehyde

A suitable base (e.g., sodium hydride, potassium carbonate)

An ethylating agent (e.g., ethyl iodide, ethyl bromide)

Anhydrous polar aprotic solvent (e.g., dimethylformamide, acetone)

Methodology:

Dissolve 3,4-dihydroxybenzaldehyde in the chosen anhydrous solvent under an inert

atmosphere (e.g., nitrogen or argon).
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Add the base portion-wise to the solution at room temperature to deprotonate the hydroxyl

groups, forming the corresponding dialkoxide.

Slowly add the ethylating agent to the reaction mixture.

Heat the mixture to a temperature appropriate for the chosen solvent and reactants to drive

the reaction to completion.

Monitor the reaction progress using a suitable technique, such as thin-layer chromatography

(TLC).

Upon completion, quench the reaction by adding water.

Extract the product into an organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it

under reduced pressure.

Purify the crude product using column chromatography or recrystallization to obtain pure 3,4-
Diethoxybenzaldehyde.

Applications in Drug Development
Recent research has highlighted the potential of 3,4-Diethoxybenzaldehyde as a scaffold in

medicinal chemistry. Specifically, its derivatives have been investigated for their therapeutic

potential in neurodegenerative disorders.

Anti-Alzheimer's Agent Development
A notable study explored the synthesis of 3,4-diethoxy substituted thioureas and their

subsequent conversion to thiazole derivatives.[5] These compounds were then evaluated for

their inhibitory activity against enzymes implicated in the pathology of Alzheimer's disease,

such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and monoamine oxidase A

and B (MAO-A and MAO-B).[5] The findings suggest that the 3,4-diethoxy moiety is a key

structural feature for this biological activity.[5]

The logical workflow for the development and evaluation of these potential anti-Alzheimer's

agents is depicted in the following diagram.
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Caption: Logical workflow for the development of anti-Alzheimer's agents from 3,4-
Diethoxybenzaldehyde.

Flavor and Fragrance Industry
Beyond its pharmaceutical applications, 3,4-Diethoxybenzaldehyde is also utilized in the

flavor and fragrance industry as a perfuming agent.[6] Its aromatic properties contribute to the

scent profiles of various consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1346580?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346580?utm_src=pdf-body
https://www.benchchem.com/product/b1346580?utm_src=pdf-body
https://www.benchchem.com/product/b1346580?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1415191.html
https://www.benchchem.com/product/b1346580?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 3,4-Diethoxybenzaldehyde [webbook.nist.gov]

2. 3,4-二乙氧基苯甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]

3. 3,4-Diethoxybenzaldehyde | 2029-94-9 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

4. 3,4-Diethoxybenzaldehyde [webbook.nist.gov]

5. researchgate.net [researchgate.net]

6. 3,4-diethoxybenzaldehyde, 2029-94-9 [thegoodscentscompany.com]

To cite this document: BenchChem. [3,4-Diethoxybenzaldehyde CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346580#3-4-diethoxybenzaldehyde-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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